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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Eisen ist ein essenzielles Spurenelement für das Wachstum und die Proliferation

von Säugetierzellen, da es als Kofaktor für zahlreiche enzymatische Prozesse, einschließlich

der DNA-Synthese und des zellulären Stoffwechsels, dient.[1] Dulbecco's Modified Eagle's

Medium (DMEM) ist ein weit verbreitetes basales Zellkulturmedium, das in seiner

Standardformulierung bereits eine Eisenquelle, typischerweise Eisennitrat, enthält.[2] Jüngste

Forschungen haben die Rolle von Laktat, das traditionell als Abfallprodukt der Glykolyse

angesehen wird, als wichtigen Regulator zellulärer Prozesse, einschließlich der

Eisenhomöostase, aufgedeckt.[3][4] Die Supplementierung von DMEM mit Eisenlactat kann

daher ein wirksames Mittel sein, um die zelluläre Eisenaufnahme zu modulieren, Signalwege

zu beeinflussen und Phänomene wie Ferroptose zu untersuchen.[5][6]

Diese Applikationshinweise bieten detaillierte Protokolle, quantitative Daten und

Visualisierungen von Signalwegen für die Verwendung von Eisenlactat als Supplement in

DMEM-Zellkulturmedium.

Anwendungsbereiche
Steigerung der zellulären Eisenaufnahme: Studien haben gezeigt, dass die

Supplementierung mit Eisenlactat die Aufnahme von Eisen in menschliche Epithelzellen im

Vergleich zu anderen Eisenverbindungen wie Eisen(III)-Ammoniumcitrat (FAC) signifikant
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erhöhen kann.[4][7] Dies ist besonders nützlich in Studien zur Eisenüberladung oder zur

Untersuchung von eisenabhängigen zellulären Prozessen.

Modulation der Eisenhomöostase: Laktat kann die Expression von Hepcidin, dem

Hauptregulator der systemischen Eisenhomöostase, beeinflussen.[3] Dies geschieht über

einen Signalweg, der die lösliche Adenylylcyclase (sAC), cAMP und den BMP/SMAD-

Signalweg involviert.[3]

Untersuchung von oxidativem Stress und Ferroptose: Eisen spielt eine zentrale Rolle bei der

Fenton-Reaktion, die hochreaktive Hydroxylradikale erzeugt und zu oxidativem Stress führt.

[5] Laktat kann unter diesen Bedingungen als Radikalfänger fungieren.[5] Die gezielte

Supplementierung mit Eisenlactat ist ein wertvolles Werkzeug zur Untersuchung der

Ferroptose, einer eisenabhängigen Form des regulierten Zelltods.[8][9]

Quantitative Daten zur Eisenlactat-
Supplementierung
Die folgenden Tabellen fassen quantitative Daten aus Studien zusammen, die die Wirkung von

Laktat und Eisen in Zellkulturen untersuchten.

Tabelle 1: Vergleich der zellulären Eisenaufnahme in Caco-2-Zellen
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Behandlung
Eisenkonzentration
(relativ zu FAC
allein)

Anmerkungen Quelle

FAC allein
(Kontrolle)

100%

Ferric Ammonium
Citrate (FAC) als
Referenz-
Eisenquelle.

[7]

FAC + 0.5 µM Na-

Lactat
~139%

Die Co-Inkubation mit

Natriumlactat erhöhte

die Eisenaufnahme

signifikant.

[7]

FAC + 5.0 µM Na-

Lactat
~152%

Eine höhere

Lactatkonzentration

führte zu einer

weiteren Steigerung

der Eisenaufnahme.

[7]

| Eisen(II)-lactat (500 µM) | Höchste Aufnahme | Eisenlactat zeigte die höchste

Eisenaufnahme im Vergleich zu FAC und Eisen(III)-citrat. |[4][7] |

Tabelle 2: Empfohlene Konzentrationsbereiche für die Supplementierung
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Supplement
Konzentration
sbereich

Zelltyp /
System

Beobachtete
Effekte

Quelle

Eisen
(allgemein)

100 µM - 5 mM
Diverse
Säugetierzelle
n

Verbesserung
der
Lebensfähigke
it, Titer und
Reduktion der
Laktatprodukti
on (bei hoher
Dichte).

[10]

Eisen (aus FAC) 2 - 100 mg/L CHO-Zellen

Beeinflussung

von

Zellwachstum,

Viabilität und

Glykosylierungsp

rofilen.

[1]

Natrium-L-Lactat 0.5 µM - 8 mM
Caco-2-Zellen,

diverse

Erhöhte

Eisenaufnahme;

Nachahmung

einer

hypoxischen

Umgebung.

[7][11]

| Eisen(II)-lactat | 500 µM | Caco-2-Zellen | Signifikant erhöhte zelluläre Eisenkonzentration. |[7]

|

Experimentelle Protokolle
Protokoll 1: Herstellung von mit Eisenlactat
supplementiertem DMEM
Dieses Protokoll beschreibt die Herstellung von 500 mL DMEM mit einer Endkonzentration von

500 µM Eisen(II)-lactat.

Materialien:
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DMEM-Pulver (z.B. Sigma D5648)[12]

Zellkultur-reines Wasser (z.B. Millipore)

Natriumbicarbonat (NaHCO₃)

Eisen(II)-lactat-Hydrat (Fe(C₃H₅O₃)₂)

1N HCl und 1N NaOH zur pH-Anpassung

Fötales Kälberserum (FBS), hitzeinaktiviert

Penicillin-Streptomycin-Lösung (100x)

Sterilfilter-Einheit (0.22 µm Porengröße)

Vorgehensweise:

Herstellung der Eisenlactat-Stammlösung (100 mM):

Wiegen Sie 287,95 mg Eisen(II)-lactat-Dihydrat (M.G. 287,95 g/mol ) oder eine

äquivalente Menge einer anderen Hydratform ab.

Lösen Sie das Pulver in 10 mL zellkultur-reinem Wasser. Eisen(II)-Lösungen sind

oxidationsempfindlich; arbeiten Sie daher zügig.

Sterilfiltrieren Sie die Lösung durch einen 0.22 µm Spritzenfilter in ein steriles Röhrchen.

Bei Raumtemperatur lagern und innerhalb einer Woche verwenden.

Herstellung des DMEM-Basismediums:

Lösen Sie die für 500 mL benötigte Menge an DMEM-Pulver in ca. 450 mL zellkultur-

reinem Wasser unter Rühren auf.[12]

Fügen Sie 1,85 g NaHCO₃ für ein Endvolumen von 500 mL hinzu (entspricht 3,7 g/L).[2]

Rühren Sie, bis sich alle Komponenten vollständig gelöst haben.

Supplementierung und pH-Anpassung:
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Fügen Sie 2,5 mL der 100 mM Eisenlactat-Stammlösung zum DMEM-Basismedium

hinzu, um eine Endkonzentration von 500 µM zu erreichen.

Stellen Sie den pH-Wert des Mediums mit 1N HCl oder 1N NaOH auf 7,2 - 7,4 ein.[2]

Füllen Sie das Volumen mit zellkultur-reinem Wasser auf 500 mL auf.

Sterilisation und finale Supplementierung:

Sterilisieren Sie das Medium durch Filtration durch eine 0.22 µm Filtereinheit.[12]

Fügen Sie unter aseptischen Bedingungen die gewünschte Menge an FBS (z.B. 50 mL für

10% FBS) und Penicillin-Streptomycin (z.B. 5 mL für 1x Konzentration) hinzu.

Aliquots in sterilen Flaschen bei 2-8 °C lagern und vor Licht schützen.[13]

Protokoll 2: Allgemeine Zellkultur mit Eisenlactat-
Supplementierung (Beispiel: Caco-2-Zellen)
Materialien:

Caco-2-Zellen (ATCC HTB-37)[4]

Vollständiges DMEM (DMEM mit 10% FBS und 1% Pen/Strep)

Mit Eisenlactat supplementiertes DMEM (hergestellt nach Protokoll 1)

Zellkulturplatten (z.B. 6-Well-Platten)

Trypsin-EDTA-Lösung

Inkubator (37 °C, 5% CO₂)

Vorgehensweise:

Zellkultur: Kultivieren Sie Caco-2-Zellen in vollständigem DMEM in einem Inkubator bei 37

°C und 5% CO₂.[4]
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Aussaat: Säen Sie die Zellen in der gewünschten Dichte in Zellkulturplatten aus (z.B. 2 x 10⁵

Zellen/Well in einer 6-Well-Platte) und lassen Sie sie über Nacht anhaften.

Behandlung:

Entfernen Sie das Kulturmedium am nächsten Tag.

Waschen Sie die Zellen einmal mit sterilem PBS.

Fügen Sie das mit Eisenlactat supplementierte DMEM (Behandlungs-Gruppe) oder das

Standard-DMEM (Kontroll-Gruppe) zu den entsprechenden Wells hinzu.

Inkubation: Inkubieren Sie die Zellen für den gewünschten Zeitraum (z.B. 4, 8 oder 24

Stunden).[14]

Analyse: Fahren Sie nach der Inkubation mit der gewünschten Analyse fort, z.B. Messung

der intrazellulären Eisenkonzentration, Analyse der Proteinexpression oder Zellviabilitäts-

Assays.

Signalwege und Experimentelle Workflows
Die folgenden Diagramme visualisieren Schlüsselprozesse im Zusammenhang mit der

Eisenlactat-Supplementierung.
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Protokoll 1: Medienherstellung

DMEM Pulver +
NaHCO₃

Mischen und
Lösen

Zellkultur-
reines Wasser

Eisenlactat-
Stammlösung (steril)

pH-Anpassung
(7.2 - 7.4)

Sterilfiltration
(0.22 µm)

Fertiges
supplementiertes

DMEM

Click to download full resolution via product page

Abbildung 1: Workflow zur Herstellung von mit Eisenlactat supplementiertem DMEM.
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Laktat-induzierte Hepcidin-Regulation
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↑ cAMP

ATP →

PKA
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HAMP-Gen
(Hepcidin)
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Hepcidin-Synthese

Ferroportin-Abbau

induziert
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Abbildung 2: Signalweg der Laktat-vermittelten Regulation der Hepcidin-Expression.[3]
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Rolle von Eisen und Laktat bei oxidativem Stress

Fe²⁺ (Eisen(II))

Fenton-
Reaktion

H₂O₂

(Wasserstoffperoxid)

•OH
(Hydroxylradikal)

erzeugt

Oxidativer Schaden
(Lipide, DNA, Proteine)

verursacht

Neutralisierte
Radikale

Laktat

fängt Radikale ab
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Abbildung 3: Schematische Darstellung der Fenton-Reaktion und der Schutzfunktion von

Laktat.[5]
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Laktat-induzierte Ferroptose-Resistenz
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Abbildung 4: Signalweg, durch den Laktat die GPX4-Expression hochreguliert und Resistenz

gegen Ferroptose verleiht.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12335291#eisenlactat-
supplementierung-im-dmem-zellkulturmedium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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